Cas no 87527-46-6 (1,3,4-Thiadiazol-2-amine, 5-[3-(4-chlorophenoxy)propyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(4-chlorophenoxy)propyl]-N-methyl-
• CAS No: 87527-46-6
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• CID: 655397
• PubChem ID: 13272819
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(4-chlorophenoxy)propyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(4-chlorophenoxy)propyl]-N-methyl-
• 5-[3-(4-chlorophenoxy)propyl]-N-methyl-1,3,4-thiadiazol-2-amine
• 87527-46-6
• SCHEMBL10874087
• DTXSID90533771

• Inchi： 1S/C12H14ClN3OS/c1-14-12-16-15-11(18-12)3-2-8-17-10-6-4-9(13)5-7-10/h4-7H,2-3,8H2,1H3,(H,14,16)
• InChI Key： MQMRJQGXYIXCCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCC1=NN=C(NC)S1

Computed Properties

• Exact Mass: 283.0546109g/mol
• Monoisotopic Mass: 283.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.3Ų